4-(3-Hydroxypyrrolidin-1-yl)-pyridine-2-carboxylic acid phenylamide

• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol
• IUPAC Name: 4-(3-hydroxypyrrolidin-1-yl)-N-phenylpyridine-2-carboxamide
• InChI: InChI=1S/C16H17N3O2/c20-14-7-9-19(11-14)13-6-8-17-15(10-13)16(21)18-12-4-2-1-3-5-12/h1-6,8,10,14,20H,7,9,11H2,(H,18,21)
• InChI Key: VWIUZSGNKBJRKZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1O)C2=CC(=NC=C2)C(=O)NC3=CC=CC=C3

Description

4-(3-Hydroxypyrrolidin-1-yl)-pyridine-2-carboxylic acid phenylamide is a useful research compound. Its molecular formula is C16H17N3O2 and its molecular weight is 283.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of dl-3-pyrrolidinol (0.17 g, 1.95 mmol) and 4-bromo-pyridine-2-carboxylic acid phenylamide (0.36 g, 1.3 mmol) in 1-butanol (25 mL) was heated at 100° C. for 15 hours. The reaction was applied to silica gel (25 g) and eluted with chloroform then chloroform:methanol 9:1 to give the title compound 227 mg (0.80 mmol, 61%).